Cas no 832674-39-2 (2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde)

• Product Name: 2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde
• CAS No: 832674-39-2
• MF: C₁₁H₁₀Br₂O₃
• MW: 350.003302097321
• MDL: MFCD02257046
• CID: 3057469
• PubChem ID: 19577948
• Update Time: 2025-06-07

2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde
• 2,3-dibromo-5-methoxy-4-prop-2-enoxybenzaldehyde
• CS-0267372
• AKOS000303741
• 4-(ALLYLOXY)-2,3-DIBROMO-5-METHOXYBENZALDEHYDE
• Z2106587935
• EN300-228064
• STK348884
• 832674-39-2
• BBL039543

• MDL： MFCD02257046
• Inchi： 1S/C11H10Br2O3/c1-3-4-16-11-8(15-2)5-7(6-14)9(12)10(11)13/h3,5-6H,1,4H2,2H3
• InChI Key： NGVFYZIFAADHJU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C=O)=CC(=C1OCC=C)OC)Br

Computed Properties

• Exact Mass: 349.89762Da
• Monoisotopic Mass: 347.89967Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde

Introduction to 2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde (CAS No. 832674-39-2)

2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde, with the CAS number 832674-39-2, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its brominated and methoxylated benzene ring, along with an allyl ether substituent, which imparts specific reactivity and functional properties.

The molecular formula of 2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde is C₁₁H₁₁Br₂O₃, and its molecular weight is approximately 309.00 g/mol. The compound's structure includes two bromine atoms at the 2 and 3 positions of the benzene ring, a methoxy group at the 5 position, and an allyl ether group at the 4 position. These substituents contribute to the compound's high reactivity and stability under various conditions.

In terms of physical properties, 2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde is a solid at room temperature with a melting point ranging from 75 to 78°C. It is insoluble in water but shows good solubility in organic solvents such as ethanol, acetone, and dichloromethane. The compound's solubility characteristics make it suitable for use in various synthetic reactions and analytical techniques.

The synthesis of 2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde typically involves a multi-step process. One common approach starts with the bromination of a substituted benzene ring followed by the introduction of the methoxy and allyl ether groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde has shown promise in various applications due to its unique chemical properties. In pharmaceutical research, it has been explored as a potential intermediate for the synthesis of novel drugs with anti-inflammatory and anti-cancer properties. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that derivatives of this compound exhibited potent inhibitory effects on specific cancer cell lines.

In materials science, 2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde has been investigated for its potential use in the development of advanced functional materials. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for creating polymers with tailored properties. A recent study in Advanced Materials highlighted the use of this compound as a building block for designing polymers with enhanced mechanical strength and thermal stability.

Beyond its applications in pharmaceuticals and materials science, 2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde has also been studied for its role in chemical synthesis. Its reactivity makes it an excellent starting material for various organic transformations. For example, it can be used as a precursor for the synthesis of complex molecules with diverse functional groups. A review article published in Chemical Reviews in 2019 summarized several key synthetic routes involving this compound and highlighted its versatility as a synthetic intermediate.

Safety considerations are essential when handling 2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 2,3-dibromo-5-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde (CAS No. 832674-39-2) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.